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Compound of Interest

3-(Ethylamino)-3-oxopropanoic
Compound Name: d
aci

cat. No.: B2607398

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the currently available scientific and
technical information for 3-(Ethylamino)-3-oxopropanoic acid (also known as N-
ethylmalonamic acid). Despite extensive literature searches, it is important to note that detailed
experimental data and biological studies on this specific compound are exceptionally limited in
the public domain. This document summarizes the available chemical information and clearly
delineates the current gaps in the scientific literature.

Chemical Identity and Properties

3-(Ethylamino)-3-oxopropanoic acid is a dicarboxylic acid monoamide. It is structurally
related to malonic acid, with one of the carboxylic acid groups converted to an N-ethylamide.

Table 1: Chemical and Physical Properties of 3-(Ethylamino)-3-oxopropanoic acid
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Property Value Source

3-(Ethylamino)-3-oxopropanoic

IUPAC Name ) N/A
acid

Synonyms N-Ethylmalonamic acid N/A

CAS Number 773098-59-2 N/A

Molecular Formula CsHoNOs3 N/A

Molecular Weight 131.13 g/mol N/A
White to off-white solid

Appearance N/A
(presumed)

Melting Point Not reported N/A

Boiling Point Not reported N/A

Solubility Not reported N/A

Synthesis and Manufacturing

Detailed, peer-reviewed experimental protocols for the specific synthesis of 3-(Ethylamino)-3-
oxopropanoic acid have not been identified in the current scientific literature. However, based
on general principles of organic chemistry and known reactions for the synthesis of related N-
alkyl malonamic acids, a plausible synthetic route can be proposed.

Hypothetical Synthesis Pathway

A common method for the preparation of malonamic acids involves the reaction of a malonic
acid derivative with a primary amine. One potential pathway for the synthesis of 3-
(Ethylamino)-3-oxopropanoic acid could involve the reaction of diethyl malonate with
ethylamine, followed by selective hydrolysis of one of the ester groups.

It is crucial to emphasize that the following is a generalized and hypothetical protocol and has
not been experimentally validated for this specific compound.

Step 1: Amidation of Diethyl Malonate Diethyl malonate would be reacted with ethylamine in a
suitable solvent. This reaction would likely require elevated temperatures to proceed at a
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reasonable rate and would yield a mixture of the desired N-ethylmalonamic acid ethyl ester and
the corresponding diamide.

Step 2: Selective Saponification The resulting ester could then be selectively hydrolyzed to the
carboxylic acid using a stoichiometric amount of a base, such as sodium hydroxide or
potassium hydroxide, in an aqueous or alcoholic solution. Careful control of the reaction
conditions (temperature, reaction time, and amount of base) would be necessary to favor the
hydrolysis of the ester over the amide bond.

Step 3: Acidification and Isolation Acidification of the reaction mixture with a mineral acid (e.g.,
HCI) would protonate the carboxylate to yield 3-(Ethylamino)-3-oxopropanoic acid, which
could then be isolated by extraction and purified by recrystallization.

Below is a logical workflow diagram for this hypothetical synthesis.
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Hypothetical Synthesis Workflow

Amidation Reaction
(e.g., Reflux in Ethanol)

'

Intermediate Product:
N-Ethylmalonamic acid ethyl ester

'

Selective Saponification
(e.g., 1 eq. NaOH, ag. Ethanol)

'

Intermediate Salt:
Sodium 3-(ethylamino)-3-oxopropanoate

Acidification
(e.g., ag. HCI)

Purification
(Extraction & Recrystallization)

Click to download full resolution via product page

A potential, unverified synthesis workflow for 3-(Ethylamino)-3-oxopropanoic acid.
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Biological Activity and Mechanism of Action

There is currently no available information in peer-reviewed scientific literature regarding the
biological activity, pharmacological properties, or mechanism of action of 3-(Ethylamino)-3-
oxopropanoic acid. Studies on its potential as a therapeutic agent, its interaction with
biological targets, or its metabolic fate have not been reported.

Involvement in Signaling Pathways

Due to the lack of research on its biological activity, 3-(Ethylamino)-3-oxopropanoic acid has
not been implicated in any known signaling pathways. Consequently, no diagrams of signaling
pathways involving this compound can be generated at this time.

Experimental Data and Protocols

A thorough search of scientific databases has not yielded any publications containing
quantitative data or detailed experimental protocols for studies involving 3-(Ethylamino)-3-
oxopropanoic acid. As such, no tables of quantitative data or detailed methodologies can be
provided.

Conclusion and Future Directions

3-(Ethylamino)-3-oxopropanoic acid is a chemically defined compound that is commercially
available for research purposes. However, there is a significant void in the scientific literature
concerning its synthesis, physical and chemical properties, biological activity, and potential
applications.

For researchers, scientists, and drug development professionals interested in this molecule, the
following areas represent unexplored avenues of investigation:

Development and optimization of a reliable synthetic protocol.

Thorough characterization of its physicochemical properties.

Screening for biological activity across a range of in vitro and in vivo models.

Investigation into its metabolic stability and potential metabolites.
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» Exploration of its potential as a building block in medicinal chemistry for the synthesis of
more complex molecules.

This document will be updated as new information becomes available in the peer-reviewed
scientific literature.

 To cite this document: BenchChem. [3-(Ethylamino)-3-oxopropanoic Acid: A Review of
Available Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2607398#comprehensive-literature-review-of-3-
ethylamino-3-oxopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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